The novel upconversion properties of LiYbF4:Er microcrystals compared to the Na counterpart†
CrystEngComm Pub Date: 2012-10-04 DOI: 10.1039/C2CE26159F
Abstract
Erbium-doped ytterbium fluoride compounds with different crystal phases and morphologies have been synthesized via a facile hydrothermal route assisted with EDTA. Tunable upconversion emissions can be obtained by replacing Na+ with Li+ in NaYbF4 microcrystals. An interesting blue shift is observed and a mechanism based on a weakened polarization effect is proposed.
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